Cas no 687639-03-8 (2-bromo-4-acetamidocyclohexanone)

687639-03-8 structure
Product name:2-bromo-4-acetamidocyclohexanone
2-bromo-4-acetamidocyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4-acetamidocyclohexanone
- N-(3-bromo-4-oxocyclohexyl)acetamide
- Pramipexole Impurity Z
- N-(3-bromo-4-oxocyclohexyl)acetamide? (Lenalidomide Impurity pound(c)
- 2-bromo-4-acetamido-cyclohexanone
- DTXCID30681508
- SCHEMBL4631677
- DB-338180
- DTXSID50730764
- WBTGJPGTKKCSKY-UHFFFAOYSA-N
- CS-0163852
- Acetamide, N-(3-bromo-4-oxocyclohexyl)-
- 687639-03-8
-
- MDL: MFCD24386973
- Inchi: InChI=1S/C8H12BrNO2/c1-5(11)10-6-2-3-8(12)7(9)4-6/h6-7H,2-4H2,1H3,(H,10,11)
- InChI Key: WBTGJPGTKKCSKY-UHFFFAOYSA-N
- SMILES: CC(NC1CCC(C(Br)C1)=O)=O
Computed Properties
- Exact Mass: 233.00500
- Monoisotopic Mass: 233.00514Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
- XLogP3: 0.7
Experimental Properties
- PSA: 49.66000
- LogP: 1.84790
2-bromo-4-acetamidocyclohexanone Security Information
2-bromo-4-acetamidocyclohexanone Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-bromo-4-acetamidocyclohexanone Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM328206-100mg |
N-(3-bromo-4-oxocyclohexyl)acetamide |
687639-03-8 | 95%+ | 100mg |
$800 | 2023-02-01 |
2-bromo-4-acetamidocyclohexanone Related Literature
-
Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
-
Lukas Mai,Nils Boysen,Ersoy Subaşı,Teresa de los Arcos,Detlef Rogalla,Guido Grundmeier,Claudia Bock,Hong-Liang Lu,Anjana Devi RSC Adv., 2018,8, 4987-4994
-
Xia Zhao,Bucheng Li,Jinfei Wei New J. Chem., 2021,45, 10409-10417
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